Cas no 954230-26-3 (Ethyl 3-(4-bromophenyl)-5-methyl-1,2-oxazole-4-carboxylate)

• Product Name: Ethyl 3-(4-bromophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• CAS No: 954230-26-3
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• MDL: MFCD09756444
• CID: 1987638
• PubChem ID: 22309057
• Update Time: 2025-04-21

Ethyl 3-(4-bromophenyl)-5-methyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-bromophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• 3-(4-bromophenyl)-5-methyl-4-Isoxazolecarboxylic acid ethyl ester
• DB-365494
• SY331759
• 954230-26-3
• ethyl3-(4-bromophenyl)-5-methylisoxazole-4-carboxylate
• 3-(4-bromophenyl)-5-methyl-4-Isoxazolecarboxylicacid ethylester
• MFCD09756444
• ethyl 3-(4-bromophenyl)-5-methylisoxazole-4-carboxylate
• DTXSID00624543
• SCHEMBL13674

• MDL： MFCD09756444
• Inchi： 1S/C13H12BrNO3/c1-3-17-13(16)11-8(2)18-15-12(11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
• InChI Key： NRIXSBIOTXLVAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C(=O)OCC)=C(C)ON=1

Computed Properties

• Exact Mass: 309.00006Da
• Monoisotopic Mass: 309.00006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų